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Cat. No.: B1346487 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential of 4-Methoxycinnoline and its derivatives. This document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry. Due to the limited direct public information on 4-Methoxycinnoline, this guide

focuses on the well-documented chemistry of the parent cinnoline scaffold and provides

extrapolated data and methodologies relevant to the 4-methoxy derivative.

Chemical Structure and Properties
4-Methoxycinnoline is a heterocyclic aromatic compound. It consists of a benzene ring fused

to a pyridazine ring (a six-membered ring with two adjacent nitrogen atoms), with a methoxy

group substituted at the 4th position of the cinnoline ring system.

Chemical Structure:
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General Properties of Cinnoline Derivatives:

Cinnoline itself is a pale yellow solid with a melting point of 39 °C.[1] The properties of its

derivatives can vary significantly based on the nature and position of their substituents.

Methoxy substitution, as in 4-Methoxycinnoline, is expected to influence the compound's

electronic properties, solubility, and metabolic stability, which are critical parameters in drug

design.

While specific quantitative data for 4-Methoxycinnoline is not readily available in public

literature, the following table summarizes general properties of the parent cinnoline molecule

and highlights the expected influence of a 4-methoxy group.

Property
Cinnoline (Parent
Compound)

Expected Influence of 4-
Methoxy Group

Molecular Formula C₈H₆N₂[1] C₉H₈N₂O

Molar Mass 130.15 g/mol [1] 160.17 g/mol

Appearance Pale yellow solid[1]
Likely a solid at room

temperature

Melting Point 39 °C[1]
Expected to be higher than

cinnoline

pKa 2.64[2]
May be altered due to

electronic effects

Solubility Soluble in organic solvents
Increased polarity may slightly

increase aqueous solubility

Synthesis of 4-Substituted Cinnolines
Several synthetic routes to the cinnoline nucleus have been established, which can be adapted

to produce 4-methoxycinnoline. The primary methods involve the cyclization of appropriately

substituted benzene derivatives.

Richter Cinnoline Synthesis
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The classical Richter synthesis involves the diazotization of an ortho-aminoarylalkyne. To

synthesize a 4-substituted cinnoline, a suitably substituted o-aminophenylpropiolic acid would

be used. The introduction of a methoxy group at the 4-position would likely involve starting with

a precursor already bearing this substituent or by conversion of a 4-hydroxycinnoline.

Experimental Protocol: General Richter Synthesis

Diazotization: An o-aminophenylpropiolic acid derivative is dissolved in an aqueous acidic

solution (e.g., HCl) and cooled to 0-5 °C. A solution of sodium nitrite in water is added

dropwise to form the diazonium salt.

Cyclization: The diazonium salt solution is warmed, leading to intramolecular cyclization and

the formation of a 4-hydroxycinnoline-3-carboxylic acid.

Decarboxylation and Reduction: The resulting product can be decarboxylated by heating,

and the 4-hydroxy group can be converted to a methoxy group via Williamson ether

synthesis or other methylation techniques.

Borsche Cinnoline Synthesis
This method involves the cyclization of arylhydrazones of α-ketoesters. This route offers

versatility in accessing various substituted cinnolines.

Experimental Protocol: General Borsche Synthesis

Hydrazone Formation: A substituted phenylhydrazine is condensed with an α-ketoester to

form the corresponding arylhydrazone.

Cyclization: The arylhydrazone is treated with a strong acid (e.g., sulfuric acid or

polyphosphoric acid) to induce cyclization, yielding a 4-hydroxycinnoline derivative.

Methylation: The 4-hydroxy group can then be methylated to afford the 4-methoxycinnoline.

Figure 1. Workflow for the Borsche synthesis of 4-Methoxycinnoline.

Biological Activities of Cinnoline Derivatives
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The cinnoline scaffold is considered a "privileged structure" in medicinal chemistry due to its

presence in a wide range of biologically active compounds.[3][4] While the specific activity of 4-
Methoxycinnoline is not documented, its derivatives have shown significant potential in

various therapeutic areas.

Summary of Reported Biological Activities:

Activity Description Key Findings

Anticancer

Cinnoline derivatives have

demonstrated cytotoxic effects

against various cancer cell

lines.[4]

Some compounds show potent

inhibitory activity against

specific kinases involved in

cancer progression.[4]

Antibacterial

The cinnoline ring system is a

component of some

antibacterial agents.[5][6]

Derivatives have shown

activity against both Gram-

positive and Gram-negative

bacteria.[6]

Antifungal
Certain cinnoline derivatives

exhibit antifungal properties.[4]

Activity has been reported

against pathogenic fungi like

Candida albicans and

Aspergillus niger.[6]

Anti-inflammatory

Some cinnoline compounds

have been investigated for

their anti-inflammatory effects.

[2][4]

These compounds can

modulate inflammatory

pathways.

Antitubercular

The cinnoline nucleus has

been explored for the

development of new

antitubercular drugs.[5]

Some derivatives have shown

promising activity against

Mycobacterium tuberculosis.

Figure 2. Reported biological activities of cinnoline derivatives.
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The diverse biological activities of cinnoline derivatives suggest that 4-Methoxycinnoline could

be a valuable scaffold for the development of novel therapeutic agents. Further research is

warranted to synthesize and characterize this compound and to evaluate its pharmacological

profile. The methoxy group at the 4-position could potentially enhance binding to biological

targets and improve pharmacokinetic properties, making it an attractive candidate for further

investigation in drug discovery programs.

Disclaimer: This document is for informational purposes only and is intended for a scientific

audience. The information provided is based on a review of publicly available literature on

cinnoline and its derivatives. Specific properties and activities of 4-Methoxycinnoline require

experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cinnoline - Wikipedia [en.wikipedia.org]

2. pnrjournal.com [pnrjournal.com]

3. Cinnoline derivatives with biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

4. zenodo.org [zenodo.org]

5. ijper.org [ijper.org]

6. Synthesis, characterization and biological activities of substituted cinnoline culphonamides
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-Methoxycinnoline: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346487#4-methoxycinnoline-chemical-structure-
and-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1346487?utm_src=pdf-body
https://www.benchchem.com/product/b1346487?utm_src=pdf-body
https://www.benchchem.com/product/b1346487?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cinnoline
https://www.pnrjournal.com/index.php/home/article/download/5354/6426/6580
https://pubmed.ncbi.nlm.nih.gov/17294399/
https://zenodo.org/records/10158743/files/54CP23V20I10_10158743.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1-13.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074388/
https://www.benchchem.com/product/b1346487#4-methoxycinnoline-chemical-structure-and-properties
https://www.benchchem.com/product/b1346487#4-methoxycinnoline-chemical-structure-and-properties
https://www.benchchem.com/product/b1346487#4-methoxycinnoline-chemical-structure-and-properties
https://www.benchchem.com/product/b1346487#4-methoxycinnoline-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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